Cas no 1216451-38-5 (Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate)

• Product Name: Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate
• CAS No: 1216451-38-5
• MF: C₁₇H₁₃BrN₂O₂
• MW: 357.201323270798
• CID: 5059800
• Update Time: 2025-08-03

Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• BB 0241177
• Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate
• 3-(6-Bromo-quinolin-4-ylamino)-benzoic acid methyl ester

• Inchi： 1S/C17H13BrN2O2/c1-22-17(21)11-3-2-4-13(9-11)20-16-7-8-19-15-6-5-12(18)10-14(15)16/h2-10H,1H3,(H,19,20)
• InChI Key： QSBRDBUXNFSBRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C=CN=2)NC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 4.3
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate

Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate: A Comprehensive Overview

Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate, identified by the CAS number 1216451-38-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic system, and has been extensively studied for its potential applications in drug discovery and material science. The structure of this compound consists of a methyl ester group attached to a benzoate moiety, which is further connected to a quinoline ring substituted with a bromine atom at the sixth position and an amino group at the fourth position.

The synthesis of Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most promising areas of research involving this compound is its biological activity. Studies have shown that Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, this compound has demonstrated significant antitumor activity in preclinical models, particularly in targeting cancer cells through selective inhibition of key enzymes involved in cell proliferation.

In terms of pharmacokinetics, recent studies have focused on improving the bioavailability of this compound through various drug delivery systems. Nanoparticle-based formulations have shown enhanced solubility and prolonged circulation time, which could significantly enhance its therapeutic efficacy. Furthermore, investigations into its metabolism and toxicity profiles are ongoing to ensure safety for clinical applications.

The application of Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and optoelectronic devices. Researchers have explored its use in creating efficient organic light-emitting diodes (OLEDs) and photovoltaic cells, leveraging its ability to facilitate charge transport within these devices.

In conclusion, Methyl 3-((6-bromoquinolin-4-yl)amino)benzoate (CAS No. 1216451-38-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its chemical structure provides a foundation for exploring novel synthetic methods, understanding biological mechanisms, and developing advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.